Cas no 22457-89-2 (Benfotiamine)

Benfotiamine (s-benzoylthiamine o-monophosphate) is an analog of vitamin B1, which has higher absorption rate and bioavailability than vitamin B1, and is often used as a food supplement for diabetic complications Benfotiamine has direct antioxidant capacity and can prevent DNA damage

Benfotiamine structure

Product Name:Benfotiamine

CAS No:22457-89-2

Molecular Formula:C₁₉H₂₃N₄O₆PS

Molecular Weight:466.4479

MDL:MFCD00057343

CID:52076

PubChem ID:253662524

Benfotiamine Properties

Names and Identifiers

- S-benzoylthiamine O-monophosphate
- Benfotiamine
- n-((4-amino-2-methyl-5-pyrimidinyl)methyl)-n-(4-hydroxy-2-mercapto-1-methyl-1-butenyl)formamide-s-benzoate dihydrogen phosphate
- 8088c.b.
- Benfotiaminum
- berdi
- betivina
- bietamine
- biotamin
- btmp
- MilgaMMa
- neurostop
- nitanevril
- S-benzoylthiamine monophosphate
- S-benzoylthiamine-O-monophosphate
- S-Benzoyl-thiamin-monophosphat
- S-Benzoyl-thiamin-O-monophosphat
- tabiomyl
- N-((4-Amino-2-methyl-5-pyrimidinyl)methyl)-N-(4-hydroxy-2-mercapto-1-methyl-1-butenyl)formamide-S-benzoate dihydrogen phosphate
- Y92OUS2H9B
- Benfotiamina
- Benfotiaminum [INN-Latin]
- Benfotiamina [INN-Spanish]
- DSSTox_RID_80875
- DSSTox_CID_25433
- DSSTox_GSID_45433
- Thiamine monophosphate benzoyl
- Benfotiamine [INN:DCF:JAN]
- Foti
- CB 8088
- Spectrum_001388
- 8088 C.B.
- Spectrum2_001525
- Prestwick1_000654
- Prestwick0_000654
- Spectrum
- NCGC00095259-01
- CCG-39303
- S-(2-(N-((4-Amino-2-methylpyrimidin-5-yl)methyl)formamido)-5-(phosphonooxy)pent-2-en-3-yl) benzothioate
- (E)-S-2-(N-((4-amino-2-methylpyrimidin-5-yl)methyl)formamido)-5-(phosphonooxy)pent-2-en-3-yl benzothioate
- AB00052426_02
- {[(3E)-4-{N-[(4-amino-2-methylpyrimidin-5-yl)methyl]formamido}-3-[(E)-benzoylsulfanyl]pent-3-en-1-yl]oxy}phosphonic acid
- A816214
- SCHEMBL23510243
- HMS1923I13
- NCGC00016764-01
- SBI-0051900.P002
- BRD-K02571615-001-01-8
- Q-200680
- CS-1054
- NCGC00016764-02
- HMS500J09
- CAS-22457-89-2
- NCGC00016764-03
- CHEMBL1491875
- NSC758241
- HY-17374
- s4798
- IDI1_000187
- MFCD00057343
- S-(2-(N-((4-Amino-2-methylpyrimidin-5-yl)methyl)formamido)-5-(phosphonooxy)pent-2-en-3-yl)benzothioa
- NCGC00095259-02
- Spectrum5_001042
- SCHEMBL188071
- AKOS016339593
- AB00052426_03
- Pharmakon1600-01503105
- 22457-89-2
- KS-5205
- SPECTRUM1503105
- BCP13283
- Phenophosphorus thiamine
- BRD-K07359318-396-01-7
- BRD-K07359318-001-03-9
- D81796
- +Expand
- MDL： MFCD00057343
- InChIKey： BTNNPSLJPBRMLZ-UHFFFAOYSA-N
- Inchi： 1S/C19H23N4O6PS/c1-13(23(12-24)11-16-10-21-14(2)22-18(16)20)17(8-9-29-30(26,27)28)31-19(25)15-6-4-3-5-7-15/h3-7,10,12H,8-9,11H2,1-2H3,(H2,20,21,22)(H2,26,27,28)
- SMILES： S(C(C1C([H])=C([H])C([H])=C([H])C=1[H])=O)C(C([H])([H])C([H])([H])OP(=O)(O[H])O[H])=C(C([H])([H])[H])N(C([H])=O)C([H])([H])C1=C([H])N=C(C([H])([H])[H])N=C1N([H])[H]
- BRN： 0771326

Computed Properties

Exact Mass: 466.10800
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 10
Rotatable Bond Count: 10
Monoisotopic Mass: 466.108
Heavy Atom Count: 31
Complexity: 697
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.5
Topological Polar Surface Area: 181

Experimental Properties

LogP: 3.84720
PSA: 191.05000
Merck: 1041
Refractive Index: 1.645
Boiling Point: 745.1 °C at 760 mmHg
Melting Point: 178-182°C
Vapor Pressure: 0.0±2.6 mmHg at 25°C
Flash Point: 404.4 °C
Color/Form: Shiny black powder
Density: 1.444

Benfotiamine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P007OXH-250mg	benfotiamine	22457-89-2	97%	250mg	$4.00	2024-05-25
A2B Chem LLC	AD58101-250mg	{[(3E)-4-{N-[(4-amino-2-methylpyrimidin-5-yl)methyl]formamido}-3-[(E)-benzoylsulfanyl]pent-3-en-1-yl]oxy}phosphonic acid	22457-89-2	97%	250mg	$4.00	2024-04-20
Aaron	AR007P5T-250mg	benfotiamine	22457-89-2	99%	250mg	$5.00
abcr	AB474101-5 g	S-Benzoylthiamine O-monophosphate, 98%; .	22457-89-2	98%	5g	€82.30
Ambeed	A390519-250mg	S-(2-(N-((4-Amino-2-methylpyrimidin-5-yl)methyl)formamido)-5-(phosphonooxy)pent-2-en-3-yl) benzothioate	22457-89-2	97%	250mg	$5.0	2024-04-21
Chemenu	CM344903-25g	S-[(Z)-2-[(4-amino-2-methylpyrimidin-5-yl)methyl-formylamino]-5-phosphonooxypent-2-en-3-yl] benzenecarbothioate	22457-89-2	95%+	25g	$100	2023-02-02
ChemScence	CS-1054-500mg	Benfotiamine	22457-89-2	99.26%	500mg	$95.0	2022-04-27
ChromaDex Standards	ASB-00002052-010-10mg	BENFOTIAMINE	22457-89-2	%	10mg	$74.00
DC Chemicals	DC22357-1 g	Benfotiamine	22457-89-2	>98%	1g	$400.0	2022-02-28
eNovation Chemicals LLC	D322570-1kg	S-(2-(N-((4-Amino-2-methylpyrimidin-5-yl)methyl)formamido)-5-(phosphonooxy)pent-2-en-3-yl)benzothioate	22457-89-2	98%	1kg	$985	2021-10-20

Benfotiamine Suppliers

Kono Chem Co.,Ltd

Audited Supplier

(CAS:22457-89-2)

MR./MRS.:GAO JING LI

Phone:13289246953

Email:info@konochemical.com

Hubei Guangao Biotechnology Co.,Ltd.

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(CAS:22457-89-2)

MR./MRS.:GUO YIN

Phone:13657291602

Email:1208480055@qq.com

HU BEI JU SHENG Technology Co., Ltd.

Audited Supplier

(CAS:22457-89-2)

MR./MRS.:WANG SHAN

Phone:18871490354

Email:1400848866@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:22457-89-2)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

NANJING CHEMICAL REAGENT CO.,LTD.

Audited Supplier

(CAS:22457-89-2)

MR./MRS.:WANG JING LI

Phone:13813933811

Email:1848231502@qq.com

Benfotiamine Related Literature

1. Chromatographic analysis of multicomponent mixture of vitamins B1, B6, B12, benfotiamine and diclofenac; part II: LC-tandem MS/MS method for simultaneous quantification of five components mixture in pharmaceutical formulations and human plasma

Ahmed Salah Fayed,Maha Abdel-Monem Hegazy RSC Adv. 2016 6 39409
2. Development of a novel method for the bioanalysis of benfotiamine and sulbutiamine in cancer cells

Jaeah Kim,Christopher P. Hopper,Kelsey H. Connell,Parisa Darkhal,Jason A. Zastre,Michael G. Bartlett Anal. Methods 2016 8 5596
3. The efficiency of compounds with α-amino-β-mercapto-ethane group in protection of human serum albumin carbonylation and cross-linking with methylglyoxal

Jelena M. A?imovi?,Ana Z. Penezi?,Ivan D. Pavi?evi?,Vesna B. Jovanovi?,Ljuba M. Mandi? Mol. BioSyst. 2014 10 2166
4. Eucommia ulmoides extracts prevent the formation of advanced glycation end products

Hikari Sugawa,Rei-ichi Ohno,Jun-ichi Shirakawa,Akari Nakajima,Amane Kanagawa,Tetsuya Hirata,Tsuyoshi Ikeda,Narumi Moroishi,Mime Nagai,Ryoji Nagai Food Funct. 2016 7 2566
5. The role of antioxidants and other agents in alleviating hyperglycemia mediated oxidative stress and injury in liver

Aparajita Dey,J. Lakshmanan Food Funct. 2013 4 1148
6. Bombax ceiba (Linn.) calyxes ameliorate methylglyoxal-induced oxidative stress via modulation of RAGE expression: identification of active phytometabolites by GC-MS analysis

Anusha Komati,Ajay Anand,Hussain Shaik,Mohana Krishna Reddy Mudiam,Katragadda Suresh Babu,Ashok Kumar Tiwari Food Funct. 2020 11 5486
7. Fragment screening against the thiamine pyrophosphate riboswitchthiM

Elena Cressina,Liuhong Chen,Chris Abell,Finian J. Leeper,Alison G. Smith Chem. Sci. 2011 2 157
8. Bombax ceiba (Linn.) calyxes ameliorate methylglyoxal-induced oxidative stress via modulation of RAGE expression: identification of active phytometabolites by GC-MS analysis

Anusha Komati,Ajay Anand,Hussain Shaik,Mohana Krishna Reddy Mudiam,Katragadda Suresh Babu,Ashok Kumar Tiwari Food Funct. 2020 11 5486
9. Metabolomics in diabetic complications

Laura A. Filla,James L. Edwards Mol. BioSyst. 2016 12 1090
10. Probing riboswitch–ligand interactions using thiamine pyrophosphate analogues

Liuhong Chen,Elena Cressina,Neil Dixon,Karl Erixon,Kwasi Agyei-Owusu,Jason Micklefield,Alison G. Smith,Chris Abell,Finian J. Leeper Org. Biomol. Chem. 2012 10 5924

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